Cas no 2227643-48-1 (rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine
• CAS No: 2227643-48-1
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 6407037
• PubChem ID: 165850365
• Update Time: 2025-10-28

rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine
• EN300-1750271
• 2227643-48-1

• Inchi： 1S/C9H14N2S/c1-5-11-4-6(12-5)7-8(10)9(7,2)3/h4,7-8H,10H2,1-3H3/t7-,8-/m1/s1
• InChI Key： BSWZZYIOVKIZNI-HTQZYQBOSA-N
• SMILES： S1C(C)=NC=C1[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine

Comprehensive Guide to rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine (CAS No. 2227643-48-1)

rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine (CAS No. 2227643-48-1) is a chiral cyclopropane derivative featuring a thiazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. The cyclopropane ring, combined with the 2-methyl-1,3-thiazol-5-yl group, makes it a valuable scaffold for drug discovery and material science applications.

Researchers and industry professionals often search for rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine synthesis methods, CAS 2227643-48-1 suppliers, and its biological activity. This compound is particularly relevant in the context of chiral chemistry and small molecule drug development, aligning with current trends in precision medicine and sustainable chemistry.

The rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine structure exhibits stereochemical complexity, making it a subject of interest for asymmetric synthesis studies. Its thiazole component is known for its role in enhancing molecular interactions, which is why this compound is frequently explored in medicinal chemistry and catalysis research.

In recent years, the demand for high-purity rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine has increased, driven by its potential applications in neurological research and crop protection. The compound's stability and reactivity profile make it suitable for high-throughput screening and structure-activity relationship (SAR) studies.

For those seeking CAS 2227643-48-1 technical data, it is important to note that this compound requires specialized handling due to its sensitivity to light and moisture. Proper storage conditions, such as inert atmospheres and low temperatures, are recommended to maintain its integrity.

The rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine market is evolving, with key players focusing on scalable synthesis routes and cost-effective production methods. Innovations in green chemistry and flow chemistry are expected to further enhance its accessibility for research and industrial applications.

In summary, rac-(1R,3S)-2,2-dimethyl-3-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine (CAS No. 2227643-48-1) represents a versatile compound with broad potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups continue to inspire new research directions and commercial opportunities.